- Green process for synthesis of tetrabenazine, Huagong Xuebao (Chinese Edition), 2012, 63(2), 567-571
Cas no 91342-74-4 (3-((Dimethylamino)methyl)-5-methylhexan-2-one)
91342-74-4 structure
Product Name:3-((Dimethylamino)methyl)-5-methylhexan-2-one
CAS No:91342-74-4
MF:C10H21NO
MW:171.279843091965
MDL:MFCD22683881
CID:1035083
PubChem ID:53419039
Update Time:2024-10-26
3-((Dimethylamino)methyl)-5-methylhexan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-((Dimethylamino)methyl)-5-methylhexan-2-one
- 3-(dimethylaminomethyl)-5-methyl-2-hexanone
- 3-[(dimethylamino)methyl]-5-methylhexan-2-one
- 3-(n,n-dimethylaminomethyl)-5-methyl-2-hexanone
- 3-[(dimethylamino)methyl]-5-methyl-hexan-2-one
- 3-((Dimethylamino)methyl)-5-methyl-hexan-2-one
- 3-DIMETHYLAMINOMETHYL-5-METHYLHEXAN-2-ONE
- QCDJYGZCMGEQNF-UHFFFAOYSA-N
- BCP20525
- AK130281
- 3-dimethylaminomethyl-5-methyl-hexan-2-one
- AX8246442
- Z2649
- 3-[(dimethylamin
- 3-[(Dimethylamino)methyl]-5-methyl-2-hexanone (ACI)
- 3-[(dimethylamino)methy]-5-methylhexan-2-one
- 2-Hexanone, 3-[(dimethylamino)methyl]-5-methyl-
- DB-098993
- ABF5VHY44N
- 91342-74-4
- DTXSID50697484
- 2-Hexanone, 3-((dimethylamino)methyl)-5-methyl-
- 3-[(Dimethylamino)methyl]-5-methyl-2-hexanone
- UNII-ABF5VHY44N
- SCHEMBL234393
- 3-Dimethylaminomethyl)-5-methyl-2-hexanone
- CS-0023418
- F20654
- AKOS016014014
- 3-((Dimethylamino)methyl)-5-methyl-2-hexanone
- AS-19972
- MFCD22683881
-
- MDL： MFCD22683881
- Inchi： 1S/C10H21NO/c1-8(2)6-10(9(3)12)7-11(4)5/h8,10H,6-7H2,1-5H3
- InChI Key： QCDJYGZCMGEQNF-UHFFFAOYSA-N
- SMILES： O=C(C(CC(C)C)CN(C)C)C
Computed Properties
- Exact Mass: 171.162
- Monoisotopic Mass: 171.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3
- XLogP3: 1.6
Experimental Properties
- Density: 0.861
- Boiling Point: 220 ºC
- Flash Point: 61 ºC
3-((Dimethylamino)methyl)-5-methylhexan-2-one Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at room temperature
3-((Dimethylamino)methyl)-5-methylhexan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CB958-200mg |
3-((Dimethylamino)methyl)-5-methylhexan-2-one |
91342-74-4 | 97+% | 200mg |
55.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CB958-1g |
3-((Dimethylamino)methyl)-5-methylhexan-2-one |
91342-74-4 | 97+% | 1g |
122.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CB958-5g |
3-((Dimethylamino)methyl)-5-methylhexan-2-one |
91342-74-4 | 97+% | 5g |
428.0CNY | 2021-07-18 | |
| abcr | AB503680-1 g |
3-Dimethylaminomethyl-5-methyl-hexan-2-one, 95%; . |
91342-74-4 | 95% | 1g |
€83.40 | 2022-07-29 | |
| abcr | AB503680-5 g |
3-Dimethylaminomethyl-5-methyl-hexan-2-one, 95%; . |
91342-74-4 | 95% | 5g |
€114.30 | 2022-07-29 | |
| abcr | AB503680-25 g |
3-Dimethylaminomethyl-5-methyl-hexan-2-one, 95%; . |
91342-74-4 | 95% | 25g |
€288.50 | 2022-07-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N906339-1g |
3-(N,N-Dimethylaminomethyl)-5-methyl-2-hexanone oxalate |
91342-74-4 | 97% | 1g |
￥135.00 | 2022-09-01 | |
| TRC | D494323-10mg |
3-((Dimethylamino)methyl)-5-methylhexan-2-one |
91342-74-4 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D494323-50mg |
3-((Dimethylamino)methyl)-5-methylhexan-2-one |
91342-74-4 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D494323-100mg |
3-((Dimethylamino)methyl)-5-methylhexan-2-one |
91342-74-4 | 100mg |
$ 275.00 | 2022-06-05 |
3-((Dimethylamino)methyl)-5-methylhexan-2-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 5 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 9
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium hydroxide , Hydrochloric acid
Reference
- Preparation and Characterization of Tetrabenazine Enantiomers against Vesicular Monoamine Transporter 2, ACS Medicinal Chemistry Letters, 2010, 1(3), 105-109
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 48 h, reflux; reflux → rt
1.2 Reagents: Sodium carbonate ; pH 8, rt
1.2 Reagents: Sodium carbonate ; pH 8, rt
Reference
- The synthesis of precursor of FP-(+)-DTBZ, Synthetic Communications, 2019, 49(22), 3218-3225
Production Method 4
Reaction Conditions
Reference
- Synthesis of 3H-labeled Tetrabenazine (TBZ), Journal of Labelled Compounds and Radiopharmaceuticals, 2011, 54(7), 367-370
Production Method 5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Diethyl ether , Water ; 1 h, rt
Reference
- Real-Time Monitoring of Solid-Liquid Slurries: Optimized Synthesis of Tetrabenazine, Journal of Organic Chemistry, 2021, 86(20), 14069-14078
Production Method 6
Reaction Conditions
1.1 Catalysts: Hydrochloric acid Solvents: Ethanol , Water ; 5 h, 95 °C
Reference
- A Concise Synthesis of Tetrabenazine and Its Crystal Structure, Molecular Crystals and Liquid Crystals, 2012, 557(1), 39-49
Production Method 7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 95 °C
Reference
- (+)-9-Benzyloxy-α-Dihydrotetrabenazine as an Important Intermediate for the VMAT2 Imaging Agents: Absolute Configuration and Chiral Recognition, Chirality, 2013, 25(4), 215-223
3-((Dimethylamino)methyl)-5-methylhexan-2-one Raw materials
- Ethyl 2-acetyl-4-methylpentanoate
- 5-Methyl-2-hexanone
- Oxalic acid
- Dimethylamine hydrochloride
- 3-((Dimethylamino)methyl)-5-methylhexan-2-one
3-((Dimethylamino)methyl)-5-methylhexan-2-one Preparation Products
3-((Dimethylamino)methyl)-5-methylhexan-2-one Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
91342-74-4 (3-((Dimethylamino)methyl)-5-methylhexan-2-one) Related Products
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- 6333-26-2( )
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